![molecular formula C8H9NO4S B1295684 3-[(Methylamino)sulphonyl]benzoic acid CAS No. 35623-11-1](/img/structure/B1295684.png)
3-[(Methylamino)sulphonyl]benzoic acid
Cat. No. B1295684
Key on ui cas rn:
35623-11-1
M. Wt: 215.23 g/mol
InChI Key: UTZKLODUDPSLBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08486979B2
Procedure details
The title compound was prepared according to the procedure of Example 50A using 3-(chlorosulfonyl)benzoic acid (Aldrich) and methylamine (Aldrich). 1H NMR (300 MHz, CD3OD) δ 2.54 (s, 3 H), 7.70 (t, J=7.8 Hz, 1 H), 8.02-8.07 (m, 1 H), 8.23-8.28 (m, 1 H), 8.45 (t, J=1.9 Hz, 1 H) ppm; MS (DCI/NH3) m/z 233 (M+NH4)+.
Name
Identifiers
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REACTION_CXSMILES
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Cl[S:2]([C:5]1[CH:6]=[C:7]([CH:11]=[CH:12][CH:13]=1)[C:8]([OH:10])=[O:9])(=[O:4])=[O:3].[CH3:14][NH2:15].N>>[CH3:14][NH:15][S:2]([C:5]1[CH:6]=[C:7]([CH:11]=[CH:12][CH:13]=1)[C:8]([OH:10])=[O:9])(=[O:4])=[O:3]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClS(=O)(=O)C=1C=C(C(=O)O)C=CC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CNS(=O)(=O)C=1C=C(C(=O)O)C=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
